methyl 3-{[(1-methyl-3-phenylpropyl)amino]carbonyl}-5-nitrobenzoate

• IUPAC Name: methyl 3-nitro-5-(4-phenylbutan-2-ylcarbamoyl)benzoate
• InChI: InChI=1S/C19H20N2O5/c1-13(8-9-14-6-4-3-5-7-14)20-18(22)15-10-16(19(23)26-2)12-17(11-15)21(24)25/h3-7,10-13H,8-9H2,1-2H3,(H,20,22)
• InChI Key: AWSGZCGUYDNFRE-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)OC
• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol

Description

Methyl 3-{[(1-methyl-3-phenylpropyl)amino]carbonyl}-5-nitrobenzoate, also known as MPA-NB or N-phenylacetyl-L-prolylglycine ethyl ester, is a research chemical that has gained attention for its potential applications in the field of neuroscience. It is a member of the racetam family of nootropics, which are known for their cognitive-enhancing properties. MPA-NB has been shown to have a range of effects on the brain, including improving memory, increasing focus, and reducing anxiety.

Mechanism of Action

The exact mechanism of action of methyl 3-{[(1-methyl-3-phenylpropyl)amino]carbonyl}-5-nitrobenzoate is not fully understood, but it is thought to work by modulating the activity of certain neurotransmitters in the brain, including acetylcholine and dopamine. It may also increase blood flow to the brain, which could contribute to its cognitive-enhancing effects.
Biochemical and Physiological Effects:
methyl 3-{[(1-methyl-3-phenylpropyl)amino]carbonyl}-5-nitrobenzoate has been shown to have a range of biochemical and physiological effects on the brain. It has been found to increase the expression of certain proteins that are involved in synaptic plasticity, which is the ability of the brain to change and adapt in response to new experiences. It has also been shown to reduce oxidative stress in the brain, which could help to protect against age-related cognitive decline.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 3-{[(1-methyl-3-phenylpropyl)amino]carbonyl}-5-nitrobenzoate in lab experiments is that it has been shown to be relatively safe and well-tolerated in animal studies. However, its effects on humans are not well understood, and more research is needed to determine its safety and efficacy. Additionally, the synthesis of methyl 3-{[(1-methyl-3-phenylpropyl)amino]carbonyl}-5-nitrobenzoate can be challenging and time-consuming, which could limit its use in certain research settings.

Future Directions

There are several potential future directions for research on methyl 3-{[(1-methyl-3-phenylpropyl)amino]carbonyl}-5-nitrobenzoate. One area of interest is its potential as a treatment for cognitive decline in aging and neurodegenerative diseases such as Alzheimer's. Another area of research could be its potential as a treatment for depression and anxiety, as it has been shown to have anxiolytic effects in animal studies. Additionally, more research is needed to understand its long-term effects on the brain and its potential for abuse.

Scientific Research Applications

Methyl 3-{[(1-methyl-3-phenylpropyl)amino]carbonyl}-5-nitrobenzoate has been the subject of several scientific studies, which have investigated its potential as a cognitive enhancer. One study found that methyl 3-{[(1-methyl-3-phenylpropyl)amino]carbonyl}-5-nitrobenzoate improved memory and learning in rats, while another study showed that it increased the release of acetylcholine in the brain, a neurotransmitter that is important for memory and learning.